Cas no 956267-10-0 (4-N-Desacetyl-5-N-acetyl Oseltamivir)

4-N-Desacetyl-5-N-acetyl Oseltamivir structure
956267-10-0 structure
Product Name:4-N-Desacetyl-5-N-acetyl Oseltamivir
CAS No:956267-10-0
MF:C16H28N2O4
MW:312.404524803162
CID:1062050
Update Time:2025-09-23

4-N-Desacetyl-5-N-acetyl Oseltamivir Chemical and Physical Properties

Names and Identifiers

    • 4-N-Desacetyl-5-N-acetyl Oseltamivir
    • Oseltamivir Impurity G
    • Ethyl (3R,4R,5S)-5-(acetylamino)-4-amino-3-(1-ethylpropoxy)-1-cyclohexene-1-carboxylate (ACI)
    • Inchi： 1S/C16H28N2O4/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(15(14)17)18-10(4)19/h9,12-15H,5-8,17H2,1-4H3,(H,18,19)/t13-,14+,15+/m0/s1
    • InChI Key： SEYYJZMDDOOQNB-RRFJBIMHSA-N
    • SMILES： O([C@@H]1C=C(C(=O)OCC)C[C@H](NC(=O)C)[C@H]1N)C(CC)CC

Computed Properties

  • Exact Mass: 312.20500

Experimental Properties

  • PSA: 90.65000
  • LogP: 2.37660

4-N-Desacetyl-5-N-acetyl Oseltamivir Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D288370-2mg
4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0
2mg
 $167.00 2023-05-18
TRC
D288370-5mg
4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0
5mg
 $227.00 2023-05-18
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D288370-10mg
4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0
10mg
 $ 425.00 2023-09-08
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D288370-25mg
4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0
25mg
 $ 1039.00 2023-09-08
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4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0
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A2B Chem LLC
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4-N-Desacetyl-5-N-acetyl Oseltamivir
 956267-10-0 > 95%
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4-N-Desacetyl-5-N-acetyl Oseltamivir Production Method

Production Method 1

2254819-34-4 2254819-34-4
956267-10-0 956267-10-0
Reaction Conditions
1.1 Reagents: Dimethylbarbituric acid Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Ethanol ;  3 h, 35 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8
Reference
Method for preparing oseltamivir and its isomer
, World Intellectual Property Organization, , ,

Production Method 2

2294915-25-4 2294915-25-4
956267-10-0 956267-10-0
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  0 - 5 °C; 16 h, 25 - 30 °C; 30 °C → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  basified
Reference
Synthesis and characterization of potential pharmacopeial impurities of oseltamivir: an antiviral drug
Ponduri, Rajasekhar; Kumar, Pramod; Vadali, Lakshmana Rao; Aelugu, Komaraiah; Matcha, Kishore, Asian Journal of Chemistry, 2018, 30(9), 2003-2007

Production Method 3

956267-10-0 956267-10-0
Reaction Conditions
Reference
Preparation method of acetamido cyclohexenoate
, China, , ,

Production Method 4

956267-10-0 956267-10-0
Reaction Conditions
Reference
The first synthesis of [11C]oseltamivir: a tool for elucidating the relationship between Tamiflu and its adverse effects on the central nervous system
Arai, Takuya; Konno, Fujiko; Ogawa, Masanao; Zhang, Ming-Rong; Suzuki, Kazutoshi, Journal of Labelled Compounds and Radiopharmaceuticals, 2009, 52(9), 350-354

4-N-Desacetyl-5-N-acetyl Oseltamivir Raw materials

4-N-Desacetyl-5-N-acetyl Oseltamivir Preparation Products

4-N-Desacetyl-5-N-acetyl Oseltamivir Related Literature

956267-10-0 (4-N-Desacetyl-5-N-acetyl Oseltamivir) Related Products

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